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Abstract

5-Chloro-AB-PINACA is a synthetic cannabinoid receptor agonist (SCRA) that has emerged
within the constantly evolving landscape of new psychoactive substances (NPS). As a
derivative of the well-characterized compound AB-PINACA, its chlorinated structure presents
unique points of interest for researchers in pharmacology, toxicology, and forensic science. This
technical guide provides a comprehensive overview of the discovery, history, chemical
synthesis, and analytical identification of 5-Chloro-AB-PINACA. Due to a notable lack of
specific pharmacological and metabolic studies on this particular analogue, data from its parent
and fluorinated counterparts are presented to infer its likely biological activity and metabolic
fate. This document is intended to serve as a foundational resource for professionals engaged
in the study of SCRAS, offering detailed methodologies and structured data to facilitate further
research and understanding.

Introduction and Historical Context

The emergence of synthetic cannabinoids represents a significant challenge to public health
and forensic science. These substances are designed to mimic the effects of A°-
tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. The parent
compound, AB-PINACA, was first developed by Pfizer in 2009 as a potential analgesic
medication but was never marketed.[1] It was later identified in synthetic cannabis products in
Japan in 2012.[1] This led to the clandestine synthesis of numerous derivatives, including
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halogenated versions, in an attempt to circumvent drug laws and modulate pharmacological
effects.

5-Chloro-AB-PINACA is one such derivative, characterized by the substitution of a terminal
hydrogen with a chlorine atom on the pentyl chain of AB-PINACA.[2] While the exact date of its
first synthesis is not documented in scientific literature, it is understood to have appeared on
the illicit drug market as part of the continued proliferation of designer drugs. A forensic report
from the Center for Forensic Science Research & Education, dated October 5, 2018, details
the identification of 5CI-AB-PINACA in seized materials, confirming its presence as a
compound of forensic interest.[3]

Chemical Profile

5-Chloro-AB-PINACA belongs to the indazole-3-carboxamide class of synthetic cannabinoids.
Its structure is comprised of an indazole core, a 5-chloropentyl chain attached to the indazole
nitrogen, and an L-valinamide group linked via an amide bond.[4] This structural motif is
common to many potent synthetic cannabinoids.

Property Value Reference

N-(1-carbamoyl-2-methyl-
ropyl)-1-(5-

IUPAC Name propyl)-1-( ) [3]
chloropentyl)indazole-3-

carboxamide

5-Chloro AB-PINACA, 5-chloro
Synonyms [3]
ABP, 5CI-AMB-PINACA

CAS Number 1801552-02-2 [2][3]

Molecular Formula C1sH25CIN4O2 [2][5]

Molecular Weight 364.9 g/mol [2][3]

Appearance Off-White Solid Material [3]
Synthesis
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The synthesis of 5-Chloro-AB-PINACA, like other indazole-3-carboxamide synthetic
cannabinoids, typically follows a two-stage process: N-alkylation of the indazole core followed
by an amide coupling reaction.[4]

General Synthetic Workflow
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A high-level overview of the synthesis of 5-Chloro-AB-PINACA.

Detailed Experimental Protocol (Hypothesized)

While a specific, peer-reviewed synthesis protocol for 5-Chloro-AB-PINACA is not available,
the following is a generalized methodology based on the synthesis of analogous indazole-3-
carboxamide compounds.

Step 1: N-Alkylation of Indazole-3-carboxylic acid

» To a solution of indazole-3-carboxylic acid in a suitable solvent such as dimethylformamide
(DMF), add a base (e.g., sodium hydride).

 Stir the mixture at room temperature until the evolution of hydrogen gas ceases.

e Add 1-bromo-5-chloropentane to the reaction mixture.
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» Heat the mixture and monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with water and extract the product with an organic
solvent.

o Purify the resulting N-alkylated indazole-3-carboxylic acid by column chromatography.

Step 2: Amide Coupling with L-valinamide

Dissolve the N-alkylated indazole-3-carboxylic acid in an appropriate solvent (e.qg.,
acetonitrile).

o Add a peptide coupling agent, such as TBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-
tetramethyluronium tetrafluoroborate), and a non-nucleophilic base like triethylamine (TEA).

[4]
e Add L-valinamide to the mixture.
 Stir the reaction at room temperature and monitor its completion by TLC.
» Once the reaction is complete, remove the solvent under reduced pressure.

» Purify the crude product (5-Chloro-AB-PINACA) by recrystallization or column
chromatography.

Analytical Methodologies

The identification of 5-Chloro-AB-PINACA in seized materials is typically performed using gas
chromatography-mass spectrometry (GC-MS) and liquid chromatography-quadrupole time-of-
flight mass spectrometry (LC-QTOF-MS).[3]

Gas Chromatography-Mass Spectrometry (GC-MS)
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Parameter Value Reference
Sample Preparation Acid/base extraction [3]
Injection Type Splitless [3]
Mass Scan Range 40-550 m/z [3]
Retention Time ~8.774 min [3]

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)

A detailed protocol for a similar class of synthetic cannabinoids involves the following:

Parameter Value Reference

Agilent Poroshell 120, EC-C-
Column [6]
18 (3.0 x 50 mm, 2.7 um)

Mobile Phase A 0.1% formic acid in water [6]
Mobile Phase B 0.1% formic acid in methanol [6]
Flow Rate 0.8 mL/min [6]

Isocratic at 5% B for 1 min,
Gradient then a gradient to 95% B in 4 [6]

min, hold for 4 min.

Injection Volume 5puL [6]

Column Temperature 35°C [6]

Pharmacological Profile (Inferred)

Direct pharmacological data, such as receptor binding affinities (Ki) and functional potencies
(ECso) for 5-Chloro-AB-PINACA, are not available in the published literature. However, based
on its structural similarity to other potent synthetic cannabinoids, it is presumed to be a potent
agonist of the cannabinoid receptors CB1 and CB2.
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Cannabinoid Receptor Signaling Pathway

Synthetic cannabinoids like 5-Chloro-AB-PINACA act as agonists at the CB1 and CB2
receptors, which are G-protein coupled receptors (GPCRSs).[5] Activation of these receptors
initiates a cascade of intracellular signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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